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Compound of Interest

Compound Name: Br-C3-methyl ester

Cat. No.: B1585468

For Immediate Reference by Laboratory Professionals

This document provides crucial safety protocols and logistical information for the handling and
disposal of Methyl 3-bromopropanoate (Br-C3-methyl ester). Adherence to these procedures
is vital for ensuring a safe laboratory environment and proper management of this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

Methyl 3-bromopropanoate is a combustible liquid that is harmful if swallowed, causes skin
irritation, and serious eye irritation.[1][2] It may also cause respiratory irritation.[1] Appropriate
personal protective equipment must be worn at all times when handling this substance.

Table 1: Required Personal Protective Equipment
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Protection Type Specification Rationale

) Protects against splashes that
] Chemical safety goggles or a )
Eye Protection _ can cause serious eye
face shield. o
irritation.[1]

) Impervious chemical-resistant Prevents skin contact which
Hand Protection

gloves (e.g., Butyl rubber). can cause irritation.[3]
] Alab coat or chemical- Protects against skin exposure
Body Protection ) ]
resistant apron. from spills or splashes.

Use in a well-ventilated area or
under a chemical fume hood. A
NIOSH-approved respirator

. i . ) ) Minimizes the risk of
Respiratory Protection with an organic vapor cartridge

respiratory tract irritation.[1]
may be necessary for large
quantities or in case of

ventilation failure.

Physical and Chemical Properties

Understanding the physical and chemical properties of Methyl 3-bromopropanoate is essential
for its safe handling and storage.

Table 2: Physical and Chemical Properties of Methyl 3-bromopropanoate
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Property Value

CAS Number 3395-91-3[1][2][4][5][6]
Molecular Formula CaH7Broz[2]

Molecular Weight 167.00 g/mol [4][5][7]
Appearance Colorless to light yellow liquid[4]
Boiling Point 64-66 °C at 18 mmHg[5][6]
Flash Point 75 °C (167 °F)[4]1[5]

Density 1.53 g/mL at 25 °C[5][6]
Solubility Immiscible in water.

Operational Plan: From Receipt to Disposal

A systematic approach to handling Methyl 3-bromopropanoate minimizes risks. The following
workflow outlines the key steps for safe management of this chemical within a laboratory
setting.
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Caption: Workflow for Safe Handling of Methyl 3-bromopropanoate.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1585468?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Step-by-Step Guidance

A. Preparation and Engineering Controls:

» Don Personal Protective Equipment (PPE): Before handling, put on all required PPE as
detailed in Table 1.

o Ensure Proper Ventilation: Work should be conducted in a well-ventilated area, preferably
within a certified chemical fume hood.

o Spill Kit: Have a spill kit readily available. The kit should contain absorbent materials (e.g.,
vermiculite, sand), a sealed container for waste, and necessary PPE.

B. Handling and Storage:
¢ Receiving: Upon receipt, inspect the container for any damage or leaks.

o Storage: Store the chemical in a cool, dry, and well-ventilated area away from heat, sparks,
and open flames.[8] It should be kept separate from incompatible materials such as acids,
bases, and strong oxidizing agents. The container must be kept tightly closed.

C. In Case of a Spill:

o Evacuate and Ventilate: If a spill occurs, evacuate the immediate area and ensure adequate

ventilation.

o Containment: For small spills, absorb the liquid with an inert material like sand or vermiculite.

[8]

o Collection: Carefully collect the absorbed material and place it into a labeled, sealed

container for hazardous waste disposal.
o Decontamination: Clean the spill area with soap and water.
D. First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2]
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» Skin Contact: Remove contaminated clothing and wash the affected skin with soap and
water. If irritation persists, seek medical attention.[1][2]

 Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Call a poison
control center or seek immediate medical attention.[1][2]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek medical attention.[1][2]

Disposal Plan

Proper disposal of Methyl 3-bromopropanoate and its contaminated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

Operational Steps for Disposal:

o Waste Segregation: Methyl 3-bromopropanoate is a halogenated organic compound. All
waste containing this chemical, including contaminated materials from spills, must be
collected separately from non-halogenated waste.

o Waste Container: Use a designated, clearly labeled, and sealed container for "Halogenated
Organic Waste."

o Disposal Request: Arrange for the disposal of the hazardous waste through your institution's
environmental health and safety office or a licensed hazardous waste disposal contractor.

e Regulatory Compliance: Ensure that all local, state, and federal regulations for hazardous
waste disposal are followed.[1][2] Contaminated packaging should be disposed of as unused
product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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